Cas no 1393540-56-1 (5-tert-butyl-3-chloro-1,2,4-oxadiazole)

• Product Name: 5-tert-butyl-3-chloro-1,2,4-oxadiazole
• CAS No: 1393540-56-1
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD22547916
• CID: 4596572
• PubChem ID: 71758579
• Update Time: 2025-05-23

5-tert-butyl-3-chloro-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butyl)-3-chloro-1,2,4-oxadiazole
• 5-tert-butyl-3-chloro-1,2,4-oxadiazole

• MDL： MFCD22547916
• Inchi： 1S/C6H9ClN2O/c1-6(2,3)4-8-5(7)9-10-4/h1-3H3
• InChI Key： GXTQKAOBBISPRJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=NC(Cl)=N1

Additional information on 5-tert-butyl-3-chloro-1,2,4-oxadiazole

Introduction to 5-tert-butyl-3-chloro-1,2,4-oxadiazole (CAS No. 1393540-56-1)

5-tert-butyl-3-chloro-1,2,4-oxadiazole (CAS No. 1393540-56-1) is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and chemical properties. This heterocyclic compound belongs to the oxadiazole family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and material science. The presence of both a tert-butyl group and a chloro substituent on the oxadiazole core imparts distinct reactivity and functionality, making it a valuable scaffold for further derivatization and exploration.

The structure of 5-tert-butyl-3-chloro-1,2,4-oxadiazole consists of a six-membered ring containing two oxygen atoms and one nitrogen atom, with the tert-butyl group attached at the 5-position and a chloro group at the 3-position. This arrangement not only enhances the compound's stability but also opens up numerous possibilities for chemical modifications. The electron-withdrawing nature of the oxadiazole ring and the electron-donating tert-butyl group create a balance that makes it an attractive candidate for various synthetic transformations.

In recent years, there has been growing interest in oxadiazole derivatives due to their potential applications in drug discovery. The pharmacological properties of 5-tert-butyl-3-chloro-1,2,4-oxadiazole have been extensively studied, particularly in the context of antimicrobial and anti-inflammatory agents. Research has demonstrated that modifications at the 5- and 3-positions can significantly influence the biological activity of these compounds. For instance, studies have shown that derivatives with electron-donating groups at these positions exhibit enhanced binding affinity to biological targets.

One of the most compelling aspects of 5-tert-butyl-3-chloro-1,2,4-oxadiazole is its role as a building block in the synthesis of more complex molecules. Its rigid structure provides a stable platform for further functionalization, allowing chemists to explore new chemical space. In particular, the chloro substituent at the 3-position can be readily transformed into other functional groups such as hydroxyl or amine moieties through nucleophilic substitution reactions. This flexibility has made it a popular choice for designing novel pharmacophores.

The synthesis of 5-tert-butyl-3-chloro-1,2,4-oxadiazole typically involves multi-step organic reactions starting from readily available precursors. One common approach involves the condensation of an appropriate aldehyde or ketone with a nitrile oxide or hydroxamic acid derivative in the presence of a suitable catalyst. The subsequent introduction of the tert-butyl group can be achieved through alkylation reactions, while the chloro substituent is often introduced via chlorination reactions using reagents such as phosphorus oxychloride (POCl₃).

Recent advancements in synthetic methodologies have further refined the preparation of this compound. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce various substituents with high efficiency and selectivity. These methods not only improve yield but also minimize unwanted byproducts, making them more environmentally friendly and sustainable.

The applications of 5-tert-butyl-3-chloro-1,2,4-oxadiazole extend beyond pharmaceuticals into other areas such as agrochemicals and specialty chemicals. Its structural motifs are found in several commercial products where it serves as an intermediate or active ingredient. For instance, some oxadiazole derivatives have been reported to exhibit herbicidal properties by interfering with essential plant enzymes.

In conclusion,5-tert-butyl-3-chloro-1,2,4-oxadiazole (CAS No. 1393540-56-1) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features and reactivity make it an invaluable tool for researchers exploring new chemical entities. As our understanding of its properties continues to grow,this compound is likely to play an even more prominent role in future research and development efforts.